Cas no 67-78-7 (Triamcinolone 16,21-Diacetate)

• Product Name: Triamcinolone 16,21-Diacetate
• CAS No: 67-78-7
• MF: C₂₅H₃₁FO₈
• MW: 478.507251977921
• CID: 33873
• PubChem ID: 6216
• Update Time: 2025-07-02

Triamcinolone 16,21-Diacetate Chemical and Physical Properties

Names and Identifiers

• Triamcinolone diacetate
• 16a,21-Diacetoxy-9a-fluoro-11b,17a-dihydroxy-1,4-pregnadiene-3,20-dione
• 9a-Fluoro-16a-hydroxyprednisolone 16,21-diacetate
• Triamcinolone 16,21-Diacetate
• Triamcinolone 16,21-
• TRIAMCINOLONE DIACETATE CRYSTALLINE
• 21-diacetate
• 8357RP
• aristocortsyrup
• Cenacort
• CINO-40
• Kenacourt
• TAC-D
• Tedarol
• Tracilon
• Triamolone 40
• Triamsinolone
• Polcortolon
• Aristocort Forte Parenteral
• delta1,9alpha-Fluoro-16alpha-hydroxyhydrocortisone diacetate
• delta11,16alpha-Hydroxy-9alpha-fluorohydrocortisone diacetate
• Pregna-1,4-diene-3,20-dione, 16,21-bis(acetyloxy)-9-fluoro-11,17-dihydroxy-, (11beta,16alpha)-
• 16alpha,21-Diacetoxy-9alpha-fluoro-11beta,17alpha-dihydroxy-1,4-pregnadiene-3,20-dione
• BDBM50247986
• T3676
• CAS-67-78-7
• TRIAMCINOLONE DIACETATE [VANDF]
• A73MM2Q32P
• Aristocort Forte; Aristocort Forte Parenteral; Aristocort Parenterals
• NCGC00159320-03
• 357RP
• AKOS025402044
• NCGC00159320-04
• Q-201856
• Aristocort diacetate forte
• NSC 757356
• Q27108462
• AC-3522
• C25-H31-F-O8
• TRIAMCINOLONE DIACETATE [USP-RS]
• CHEMBL1200449
• Triamcinolone diacetate [USP:JAN]
• NSC-757356
• DTXSID0048713
• TRIAMCINOLONE IMPURITY A [EP IMPURITY]
• Aristocort Forte
• Tox21_113119
• C25H31FO8
• Polcartolone
• Pregna-1,4-diene-2,20-dione, 9-fluoro-11-beta,16-alpha,17,21-tetrahydroxy-, 16,21-diacetate
• TRIAMCINOLONE 16,21-DIACETATE [MI]
• Triamcinolone diacetate [JAN]
• Triamcinolone diacetate, United States Pharmacopeia (USP) Reference Standard
• 67-78-7
• DTXCID3028639
• CHEBI:9669
• Triamcinolone 16-alpha,21-di(acetate)
• D00984
• C08184
• triamcinolon-16-alpha-21-di(acetat)
• UNII-A73MM2Q32P
• TRIAMCINOLONE DIACETATE (SEE TRIAMCINOLONE ACETONIDE (76-25-5))
• 9-Fluoro-11-beta,16-alpha,17,21-tetrahydroxypregna-1,4-diene-3,20-dione 16,21-diacetate
• TRIAMCINOLONE DIACETATE [MART.]
• 16alpha-Hydroxy-9alpha-fluoroprednisolone diacetate
• TRIAMCINOLONE DIACETATE [ORANGE BOOK]
• 9-alpha-Fluoro-16-alpha-hydroxyprednisolone diacetate
• TRIAMCINOLONE DIACETATE [USP MONOGRAPH]
• Pregna-1,4-diene-3,20-dione,16,21-bis(acetyloxy)-9-fluoro-11,17-dihydroxy-, (11b,16a)-
• Triamcinolone diacetate (JAN/USP)
• TRIAMCINOLONE DIACETATE [WHO-DD]
• Triamcinolone 16,21-Diacetate
• NCGC00159320-02
• Aristocort Parenterals
• Tox21_113119_1
• EINECS 200-669-0
• 9-Fluoro-11beta,16alpha,17,21-tetrahydroxypregna-1,4-diene-3,20-dione 16,21-diacetate
• SCHEMBL12549
• Aristocort diacetate
• LS-1569
• Triamcinolone diacetate (USP:JAN)
• TRIAMCINOLONE DIACETATE (MART.)
• 9alpha-Fluoro-11beta,16alpha,17alpha,21-tetrahydroxy-1,4-pregnadiene-3,20-dione 16,21-diacetate
• TRIAMCINOLONE DIACETATE (USP MONOGRAPH)
• MFCD00056462
• (11beta,16alpha)-16,21-Bis(acetyloxy)-9-fluoro-11,17-dihydroxypregna-1,4-diene-3,20-dione
• TRIAMCINOLONE IMPURITY A (EP IMPURITY)
• TRIAMCINOLONE DIACETATE (USP-RS)
• 9alpha-Fluoro-16alpha-hydroxyprednisolone 16,21-diacetate
• Orion
• [2-[(8S,9R,10S,11S,13S,14S,16R,17S)-16-acetyloxy-9-fluoro-11,17-dihydroxy-10,13-dimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• XGMPVBXKDAHORN-RBWIMXSLSA-N

• MDL： MFCD00056462
• Inchi： 1S/C25H31FO8/c1-13(27)33-12-20(31)25(32)21(34-14(2)28)10-18-17-6-5-15-9-16(29)7-8-22(15,3)24(17,26)19(30)11-23(18,25)4/h7-9,17-19,21,30,32H,5-6,10-12H2,1-4H3/t17-,18-,19-,21+,22-,23-,24-,25+/m0/s1
• InChI Key： XGMPVBXKDAHORN-RBWIMXSLSA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@H]([C@](C(COC(C)=O)=O)([C@@]1(C)C[C@@H]2O)O)OC(C)=O)=O)C

Computed Properties

• Exact Mass: 478.20000
• Monoisotopic Mass: 478.200296
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 127

Experimental Properties

• Density: 1.2087 (estimate)
• Melting Point: 186-188 C
• Boiling Point: 608.5±55.0 °C at 760 mmHg
• Flash Point: 321.8±31.5 °C
• Refractive Index: 1.573
• Solubility: Chloroform (Slightly, Heated), DMSO (Slightly), Methanol (Slightly)
• PSA: 127.20000
• LogP: 1.76210
• Specific Rotation: D25 +22° (chloroform)
• Vapor Pressure: 0.0±4.0 mmHg at 25°C

Triamcinolone 16,21-Diacetate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3272 3/PG 3
• WGK Germany：3
• Safety Instruction： S26; S36/37/39; S45
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10
• Packing Group：III
• Hazard Level：3
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives

Additional information on Triamcinolone 16,21-Diacetate

Triamcinolone 16,21-Diacetate (CAS No. 67-78-7): A Comprehensive Overview of Its Applications and Recent Research Developments

Triamcinolone 16,21-Diacetate, with the chemical formula C₂₄H₃₂O₇, is a synthetic corticosteroid derivative widely recognized for its potent anti-inflammatory and immunosuppressive properties. This compound, identified by its CAS number CAS No. 67-78-7, has garnered significant attention in the field of pharmaceuticals due to its versatile applications in treating a variety of medical conditions. The structural modification of triamcinolone by introducing acetate groups at the 16 and 21 positions enhances its stability and bioavailability, making it a valuable asset in both clinical and research settings.

The primary mechanism of action for Triamcinolone 16,21-Diacetate involves the inhibition of inflammatory pathways, particularly by binding to glucocorticoid receptors. This interaction leads to a cascade of molecular events that modulate gene expression, thereby reducing the production of pro-inflammatory cytokines and mediators. Such properties make it an effective treatment for conditions characterized by excessive inflammation, such as rheumatoid arthritis, dermatological disorders, and allergic reactions.

In recent years, advancements in pharmaceutical research have highlighted the potential of Triamcinolone 16,21-Diacetate beyond traditional anti-inflammatory applications. A notable area of interest is its role in immunosuppressive therapies, particularly in the context of organ transplantation and autoimmune diseases. Studies have demonstrated that this compound can significantly reduce graft-versus-host disease (GVHD) by suppressing T-cell responses without compromising overall immune function. This balance is crucial for maintaining patient health while preventing infections and other complications.

The compound's efficacy has also been explored in the treatment of neurological disorders. Emerging research suggests that Triamcinolone 16,21-Diacetate may have neuroprotective effects, potentially benefiting patients with multiple sclerosis (MS) and other neuroinflammatory conditions. Animal models have shown that it can mitigate demyelination and reduce inflammatory damage to nerve tissues. While human trials are still in progress, these findings are promising and may open new therapeutic avenues for neurological diseases.

In dermatology, Triamcinolone 16,21-Diacetate is commonly used topically to treat severe inflammatory skin conditions such as eczema and psoriasis. Its ability to penetrate the skin barrier effectively allows for localized anti-inflammatory action while minimizing systemic side effects. Recent formulations have focused on improving patient compliance by developing slower-release matrices that maintain therapeutic levels over extended periods.

The synthesis and purification of Triamcinolone 16,21-Diacetate are critical processes that ensure the compound's efficacy and safety. Modern synthetic techniques have improved yield and purity, reducing impurities that could lead to adverse effects. Additionally, analytical methods such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have enhanced our ability to monitor the compound's quality throughout its production cycle.

The pharmacokinetics of CAS No. 67-78-7, or Triamcinolone 16,21-Diacetate, exhibit characteristics that influence its clinical use. After oral administration, it exhibits moderate bioavailability due to first-pass metabolism but achieves therapeutic levels within hours. Intravenous administration provides rapid onset of action but requires careful monitoring to avoid hypotension or other systemic effects. These pharmacokinetic properties guide dosing regimens and formulation design to optimize therapeutic outcomes.

The safety profile of Triamcinolone 16,21-Diacetate has been extensively studied in clinical trials across various indications. Common side effects include local irritation when used topically or mild systemic effects when administered orally or intravenously. Long-term use may lead to hypothalamic-pituitary-adrenal (HPA) axis suppression, necessitating careful monitoring in patients on chronic therapy. Despite these risks, when used appropriately under medical supervision, Triamcinolone 16,21-Diacetate remains a cornerstone in managing inflammatory and immunosuppressive conditions.

The future directions for research on Triamcinolone 16,21-Diacetate include exploring novel delivery systems such as nanocarriers or liposomes to enhance bioavailability and targeted action. Additionally, investigating combination therapies with other anti-inflammatory agents may provide synergistic benefits while minimizing individual drug dosages. Such advancements could improve patient outcomes and reduce the risk of side effects associated with long-term corticosteroid use.

The regulatory landscape for Triamcinolone 16,21-Diacetate is shaped by stringent guidelines from agencies such as the FDA and EMA to ensure safety and efficacy across different therapeutic indications. Manufacturers must adhere to Good Manufacturing Practices (GMP) to maintain high-quality standards throughout production processes. Ongoing clinical trials aim to expand the approved uses for this compound based on accumulating evidence from research studies.